Cas no 15890-00-3 (Heptanedioic acid, 3-oxo-, dimethyl ester)

• Product Name: Heptanedioic acid, 3-oxo-, dimethyl ester
• CAS No: 15890-00-3
• MF: C₉H₁₄O₅
• MW: 202.204463481903
• CID: 1337620
• Update Time: 2024-08-17

Heptanedioic acid, 3-oxo-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Heptanedioic acid, 3-oxo-, dimethyl ester
• Heptanedioic acid, 3-oxo-, 1,7-dimethyl ester

• Inchi： 1S/C9H14O5/c1-13-8(11)5-3-4-7(10)6-9(12)14-2/h3-6H2,1-2H3
• InChI Key： MYHTZLVJSQTQHD-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CC(=O)CCCC(OC)=O

Computed Properties

• Exact Mass: 202.08412

Experimental Properties

• Density: 1.116±0.06 g/cm3(Predicted)
• Boiling Point: 115 °C(Press: 1 Torr)
• PSA: 69.67
• pka: 10.46±0.46(Predicted)